N-mesityl-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide

• IUPAC Name: 2-(8-methyl-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C19H20N4O2S/c1-11-5-6-23-15(9-11)20-18(22-19(23)25)26-10-16(24)21-17-13(3)7-12(2)8-14(17)4/h5-9H,10H2,1-4H3,(H,21,24)
• InChI Key: NTIGSWYKUGJAFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NC(=NC(=O)N2C=C1)SCC(=O)NC3=C(C=C(C=C3C)C)C
• Molecular Formula: C19H20N4O2S
• Molecular Weight: 368.5 g/mol

Description

“N-mesityl-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide” is a chemical compound with the linear formula C26H25N3O2S. It is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrido[1,2-a]pyrimidine core, which is a bicyclic system containing a pyridine ring fused with a pyrimidine ring. This core is substituted with various functional groups, including an 8-methyl group, a 4-oxo group, and a 2-thioacetamide group.

Scientific Research Applications

Synthesis of Heterocycles

Research has delved into synthesizing innovative heterocycles, incorporating thiadiazole moieties, to evaluate their insecticidal properties against pests such as the cotton leafworm, Spodoptera littoralis. This synthesis pathway highlights the chemical versatility of thiadiazole-based compounds and their potential utility in developing new agrochemicals (Fadda et al., 2017).

Antimicrobial Activity

Compounds structurally related to N-mesityl-2-((8-methyl-4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl)thio)acetamide have been synthesized and tested for their antimicrobial efficacy. These efforts aim to explore new therapeutic agents capable of combating microbial infections by targeting various pathogens with novel mechanisms of action. The antimicrobial activity assessment underscores the importance of heterocyclic compounds in medicinal chemistry as potential leads for new antimicrobials (Bondock et al., 2008).

Novel Anticancer Agents

The exploration of heterocyclic compounds for anticancer applications involves synthesizing and screening various derivatives for their ability to inhibit the growth of cancer cells. This research direction is pivotal for identifying new drug candidates that can offer improved efficacy and selectivity against cancerous tissues, potentially leading to breakthroughs in cancer therapy (Kovalenko et al., 2012).

Enzyme Inhibition for Disease Treatment

The design and synthesis of enzyme inhibitors based on heterocyclic frameworks have been a focal point of research due to their potential applications in treating diseases associated with enzyme dysregulation. This includes the development of compounds targeting enzymes like acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), which plays a crucial role in cholesterol metabolism. Such studies are instrumental in discovering new therapeutic agents for managing conditions like hypercholesterolemia (Shibuya et al., 2018).

Future Directions

The future directions for research on this compound could involve further investigation of its potential anti-HIV-1 activity, as suggested by the study on related compounds. Additionally, research could explore its synthesis, physical and chemical properties, and safety profile in more detail.